Cas no 143656-87-5 (3-(tert-butyldimethylsilyl)oxypyrrolidine)

• Product Name: 3-(tert-butyldimethylsilyl)oxypyrrolidine
• CAS No: 143656-87-5
• MF: C₁₀H₂₃NOSi
• MW: 201.381223917007
• MDL: MFCD09909495
• CID: 2776495
• PubChem ID: 11830479
• Update Time: 2025-08-03

3-(tert-butyldimethylsilyl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butyldimethylsilyl)oxypyrrolidine
• 143656-87-5
• SCHEMBL1238277
• AT34302
• DA-08370
• DTXSID80474083
• EN300-296897
• DA-10289
• 4-(tert-butyldimethyl-silyloxy)pyrrolidine
• 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]PYRROLIDINE
• Pyrrolidine, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 3-((TERT-BUTYLDIMETHYLSILYL)OXY)PYRROLIDINE
• 828-900-6
• SB49772
• SDLGKSBUCUJCRU-UHFFFAOYSA-N

• MDL： MFCD09909495
• Inchi： 1S/C10H23NOSi/c1-10(2,3)13(4,5)12-9-6-7-11-8-9/h9,11H,6-8H2,1-5H3
• InChI Key： SDLGKSBUCUJCRU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CNCC1

Computed Properties

• Exact Mass: 201.154890892Da
• Monoisotopic Mass: 201.154890892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 214.7±33.0 °C at 760 mmHg
• Flash Point: 83.7±25.4 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

3-(tert-butyldimethylsilyl)oxypyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(tert-butyldimethylsilyl)oxypyrrolidine

Introduction to 3-(tert-butyldimethylsilyl)oxypyrrolidine (CAS No. 143656-87-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(tert-butyldimethylsilyl)oxypyrrolidine, identified by the chemical compound identifier CAS No. 143656-87-5, is a specialized organosilicon compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and functional properties. This compound, characterized by a pyrrolidine core substituted with a tert-butyldimethylsilyl (TBS) group, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The TBS protecting group is particularly noteworthy, as it provides excellent stability under a variety of reaction conditions while allowing for selective deprotection when desired. This feature makes 3-(tert-butyldimethylsilyl)oxypyrrolidine a versatile building block in the synthesis of complex molecules, including peptidomimetics and heterocyclic compounds. The pyrrolidine ring itself is a common motif in biologically active molecules, contributing to the compound's potential utility in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, with pyrrolidine derivatives being extensively explored due to their prevalence in bioactive natural products and synthetic drugs. The introduction of the tert-butyldimethylsilyl group enhances the synthetic utility of oxypyrrolidine derivatives by providing a robust protecting group that can be selectively removed under mild conditions, facilitating further functionalization.

One of the most compelling aspects of 3-(tert-butyldimethylsilyl)oxypyrrolidine is its role as a key intermediate in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The pyrrolidine core can serve as a mimic for amino acid residues, particularly proline, which is known for its ability to induce helical structures in peptides. This property makes pyrrolidine-based peptidomimetics attractive candidates for targeting protein-protein interactions and other biological processes.

Recent studies have highlighted the potential of 3-(tert-butyldimethylsilyl)oxypyrrolidine in the development of small-molecule inhibitors targeting various therapeutic targets. For instance, researchers have utilized this compound as a precursor in the synthesis of inhibitors designed to disrupt protein-protein interactions involved in cancer and inflammatory diseases. The stability provided by the TBS group allows for prolonged reaction times and multiple synthetic steps without degradation, enabling the construction of complex molecular architectures with high precision.

The compound's utility extends beyond drug discovery into materials science and catalysis. The unique electronic properties of the pyrrolidine ring and the electron-withdrawing nature of the TBS group make it an interesting candidate for designing novel catalysts or ligands that can enhance reaction efficiencies in organic synthesis. Additionally, its stability under various conditions makes it suitable for applications in harsh environments where other protecting groups might degrade.

From a synthetic chemistry perspective, 3-(tert-butyldimethylsilyl)oxypyrrolidine offers several advantages over traditional starting materials. The presence of the TBS group allows for selective protection-deprotection strategies, enabling chemists to control reaction pathways with greater precision. This level of control is crucial in multi-step syntheses where regioselectivity and stereoselectivity are paramount. Furthermore, the compound's compatibility with a wide range of reagents makes it a valuable tool in the chemist's arsenal.

In conclusion, 3-(tert-butyldimethylsilyl)oxypyrrolidine (CAS No. 143656-87-5) represents a significant advancement in synthetic chemistry and medicinal chemistry. Its unique structural features, combined with its stability and reactivity, make it an indispensable intermediate for constructing complex molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in the development of next-generation drugs and materials.